Cas no 1337266-87-1 (2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol)

• Product Name: 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol
• CAS No: 1337266-87-1
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6387608
• PubChem ID: 129996651
• Update Time: 2025-06-09

2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol
• 1337266-87-1
• EN300-1911780

• Inchi： 1S/C10H11BrClNO/c11-8-5-6(12)4-7(10(8)14)9-2-1-3-13-9/h4-5,9,13-14H,1-3H2
• InChI Key： WIVMCOOHDCCANP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C1CCCN1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol

Recent Advances in the Study of 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol (CAS: 1337266-87-1)

The compound 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol (CAS: 1337266-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol, with several research groups reporting novel synthetic routes that improve yield and purity. The compound's bromo and chloro substituents, combined with the pyrrolidine ring, make it a promising scaffold for further chemical modifications. Researchers have successfully utilized this compound as a building block in the synthesis of more complex molecules with enhanced biological activity.

In terms of biological activity, preliminary investigations have demonstrated that 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol exhibits moderate inhibitory effects against certain bacterial strains, particularly Gram-positive organisms. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although the exact molecular targets remain under investigation. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

Beyond its antimicrobial properties, recent in vitro studies have revealed that this compound shows interesting interactions with various enzyme systems, including certain kinases and proteases implicated in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent, with several research teams currently exploring structure-activity relationships to optimize its pharmacological profile.

The compound's pharmacokinetic properties have been the subject of recent investigations, with studies focusing on its absorption, distribution, metabolism, and excretion characteristics. While initial results indicate reasonable stability in physiological conditions, researchers have identified opportunities for structural modifications to improve bioavailability and reduce potential toxicity. These findings are particularly relevant for the compound's potential transition from a research chemical to a preclinical candidate.

Computational chemistry approaches have been employed to better understand the molecular interactions of 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol with biological targets. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have provided valuable insights into the structural determinants of its activity, guiding the design of more potent analogs. These computational studies complement experimental findings and accelerate the drug discovery process.

Looking forward, the research community anticipates that further investigation of 2-bromo-4-chloro-6-(pyrrolidin-2-yl)phenol will yield important insights into its therapeutic potential. Current research directions include exploring its activity against neglected tropical diseases, investigating its potential as an anticancer agent, and developing more efficient synthetic methodologies. The compound's unique structural features continue to make it an attractive subject for multidisciplinary research at the chemistry-biology interface.